97-85-8

Isobutyl isobutyrate

In Stock

• CAS RN:
• 97-85-8

• Formula:
• C8H16O2

• InChI:
• InChI=1S/C8H16O2/c1-6(2)5-10-8(9)7(3)4/h6-7H,5H2,1-4H3

• InChIKey:
• RXGUIWHIADMCFC-UHFFFAOYSA-N

• Isobutyl isobutyrate appears as a colorless liquid with a pleasant fruity odor. Moderately toxic by inhalation. Insoluble in water and floats on water, but soluble in alcohol and ethers. It is used as a flavoring and in the manufacture of insecticides.
  , also known as fema 2189, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). is a grape skin, pineapple, and tropical tasting compound that can be found in alcoholic beverages, fruits, roman camomile, and sweet bay. This makes a potential biomark...

2-(2-Phenylethyl)aniline

In Stock

• CAS RN:
• 5697-85-8

• Formula:
• C14H15N

• InChI:
• InChI=1S/C14H15N/c15-14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H,10-11,15H2

• InChIKey:
• WTPXECNTVYUIGM-UHFFFAOYSA-N

• 2-(2-Phenylethyl)aniline is a useful research compound. Its molecular formula is C14H15N and its molecular weight is 197.27 g/mol. The purity is usually 95%.

2-isocyanatothiolane

In Stock

• CAS RN:
• 76197-85-8

• Formula:
• C5H7NOS

• 2-isocyanatothiolane is a useful research compound. Its molecular formula is C5H7NOS and its molecular weight is 129.2. The purity is usually 95%.

4-Hydroxyphenylboronic acid

In Stock

• CAS RN:
• 71597-85-8

• Formula:
• C6H7BO3

• InChI:
• InChI=1S/C6H7BO3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8-10H

• InChIKey:
• COIQUVGFTILYGA-UHFFFAOYSA-N

• 4-Hydroxyphenylboronic acid, also known as 4-Hydroxyphenylboronic acid, is a useful research compound. Its molecular formula is C6H7BO3 and its molecular weight is 137.93 g/mol. The purity is usually 95%.

2,3-Dihydro-6,7-dihydroxy-3-(4-methoxyphenyl)-4H-1-benzopyran-4-one

• CAS RN:
• 76397-85-8

• Formula:
• C16H14O5

• InChI:
• InChI=1S/C16H14O5/c1-20-10-4-2-9(3-5-10)12-8-21-15-7-14(18)13(17)6-11(15)16(12)19/h2-7,12,17-18H,8H2,1H3

• InChIKey:
• PZSNGTWDLWGBMP-UHFFFAOYSA-N

• 6, 7-Dihydroxy-3-(4-methoxyphenyl)-3, 4-dihydro-2H-1-benzopyran-4-one, also known as 6, 7-dihydroxy-4'-methoxyisoflavanone or 6, 7-DH-4'-mi, belongs to the class of organic compounds known as 4'-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C4' atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one. 6, 7-Dihydroxy-3-(4-methoxyphenyl)-3, 4-dihydro-2H-1-benzopyran-4-one is considered to be a practically insoluble (in water) and relatively neutral molecule.

N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• CAS RN:
• 607697-85-8

• Formula:
• C18H14ClN3O3S2

• InChI:
• InChI=1S/C18H14ClN3O3S2/c19-12-6-2-1-5-11(12)10-26-18-22-21-17(27-18)20-16(23)15-9-24-13-7-3-4-8-14(13)25-15/h1-8,15H,9-10H2,(H,20,21,23)

• InChIKey:
• HDIWPUGGDFSBEL-UHFFFAOYSA-N

• N-{5-[(2-chlorobenzyl)sulfanyl]-1,3,4-thiadiazol-2-yl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a useful research compound. Its molecular formula is C18H14ClN3O3S2 and its molecular weight is 419.9g/mol. The purity is usually 95%.

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid

In Stock

• CAS RN:
• 220497-85-8

• Formula:
• C22H19NO5

• InChI:
• InChI=1S/C22H19NO5/c24-21(25)20(12-14-6-5-11-27-14)23-22(26)28-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-11,19-20H,12-13H2,(H,23,26)(H,24,25)/t20-/m1/s1

• InChIKey:
• AJXDCHXGNUFBRC-HXUWFJFHSA-N

• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(furan-2-yl)propanoic acid is a useful research compound. Its molecular formula is C22H19NO5 and its molecular weight is 377.4 g/mol. The purity is usually 95%.

(6-Ethoxy-4-(4-(4-methoxyphenyl)piperazin-1-yl)quinolin-3-yl)(4-methoxyphenyl)methanone

In Stock

• CAS RN:
• 872197-85-8

• Formula:
• C30H31N3O4

• InChI:
• InChI=1S/C30H31N3O4/c1-4-37-25-13-14-28-26(19-25)29(27(20-31-28)30(34)21-5-9-23(35-2)10-6-21)33-17-15-32(16-18-33)22-7-11-24(36-3)12-8-22/h5-14,19-20H,4,15-18H2,1-3H3

• InChIKey:
• APFXNMQMMXGKHL-UHFFFAOYSA-N

• (6-Ethoxy-4-(4-(4-methoxyphenyl)piperazin-1-yl)quinolin-3-yl)(4-methoxyphenyl)methanone is a useful research compound. Its molecular formula is C30H31N3O4 and its molecular weight is 497.595. The purity is usually 95%.

2-(4-Chlorophenoxy)-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]acetamide

Usually In Stock

• CAS RN:
• 2379997-85-8

• Formula:
• C17H14ClNO3S

• InChI:
• InChI=1S/C17H14ClNO3S/c18-13-3-5-14(6-4-13)22-10-17(20)19-9-15-8-12(11-23-15)16-2-1-7-21-16/h1-8,11H,9-10H2,(H,19,20)

• InChIKey:
• ASLVOQVKFDEGHA-UHFFFAOYSA-N

• 2-(4-Chlorophenoxy)-N-[[4-(furan-2-yl)thiophen-2-yl]methyl]acetamide is a useful research compound. Its molecular formula is C17H14ClNO3S and its molecular weight is 347.81. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-fluorobenzamide

In Stock

• CAS RN:
• 1019097-85-8

• Formula:
• C22H19FN6O

• InChI:
• InChI=1S/C22H19FN6O/c1-14-13-15(2)29(28-14)21-12-11-20(26-27-21)24-16-7-9-17(10-8-16)25-22(30)18-5-3-4-6-19(18)23/h3-13H,1-2H3,(H,24,26)(H,25,30)

• InChIKey:
• UGJIADUYFNOIQH-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C22H19FN6O and its molecular weight is 402.4 g/mol. The purity is usually 95%.